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Compound of Interest

Compound Name: L-Homotyrosine

Cat. No.: B1598195

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for L-Homotyrosine, a
non-proteinogenic amino acid utilized in peptide synthesis and drug development. The
following sections detail critical data on its properties, safe handling procedures, and biological
context to ensure its proper use in a laboratory setting.

Chemical and Physical Properties

L-Homotyrosine is a derivative of the amino acid L-tyrosine, with an additional methylene
group in its side chain. It typically presents as a white to off-white solid. Key identifiers and
properties are summarized below.

Property Value Source

Chemical Formula C10H13NO3 PubChem[1]
Molecular Weight 195.22 g/mol PubChem[1]

CAS Number 221243-01-2 MedchemExpress|[2]
Appearance White to off-white solid MedchemExpress

Hazard Identification and Toxicology
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A specific, comprehensive Safety Data Sheet (SDS) for L-Homotyrosine is not readily
available in public databases. However, an SDS for the closely related compound, D-
Homotyrosine Hydrobromide, indicates that it is not considered a hazardous substance.[3]
Furthermore, safety data for the parent amino acid, L-Tyrosine, suggests a low order of toxicity.
For instance, the oral LD50 for L-Tyrosine in rats is greater than 5,110 mg/kg, and it is not
classified as a skin or eye irritant in some studies.

While these data suggest that L-Homotyrosine may have a low hazard profile, it is crucial to
handle it with the standard care accorded to all laboratory chemicals, as its toxicological
properties have not been thoroughly investigated.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Given the lack of specific hazard data for L-Homotyrosine, a cautious approach to personal
protection is recommended. The following PPE should be worn when handling L-
Homotyrosine in solid or solution form:

PPE Category Recommendation

Eye Protection Safety glasses with side shields or goggles.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).
Body Protection Laboratory coat.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved N95 (or equivalent) dust mask

is recommended.[4]

Engineering Controls

Work with L-Homotyrosine should be conducted in a well-ventilated area. A chemical fume
hood is recommended for procedures that may generate dust or aerosols.

Storage Recommendations

Proper storage is essential to maintain the integrity of L-Homotyrosine.
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Storage ..
Form Conditions Source
Temperature
Store under a dry,
Solid 4°C inert atmosphere MedchemExpress

(e.g., nitrogen).

-20°C (short-term) or
-80°C (long-term)

Stock Solutions

Aliguot to avoid
repeated freeze-thaw

MedchemExpress[2]
cycles. Store under

nitrogen.

First Aid Measures

In the absence of specific data for L-Homotyrosine, the following first aid measures, based on

general guidelines for amino acid derivatives, are recommended:

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

o Skin Contact: Wash the affected area with soap and water.

o Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, seek medical attention.

« Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice if feeling

unwell.

Accidental Release and Disposal

Accidental Release

In case of a spill, follow these steps:

o Wear appropriate PPE as outlined in Section 3.1.

o For solid spills, avoid generating dust. Gently sweep or scoop the material into a suitable

container for disposal.

¢ Clean the spill area thoroughly with a suitable solvent.
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Disposal

Dispose of L-Homotyrosine and any contaminated materials in accordance with local, state,
and federal regulations for non-hazardous chemical waste.

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of L-Homotyrosine are not
available, a general workflow for handling and preparing solutions is provided below. This is
based on its use in solid-phase peptide synthesis.

General Workflow for L-Homotyrosine Handling

Application

Use in Solid-Phase

Storage Solution Preparation Peptide Synthesis
Store L-Homotyrosine solid at 4°C Weigh required amount Dissolve in appropriate sterile solvent
under inert gas in a fume hood (e.g., water with sonication/warming)

Sterile filter the solution
(0.22 pm filter) Solution Storage

Aliquot solution into

. . Store at -20°C or -80°C
single-use vials

Click to download full resolution via product page

Caption: General laboratory workflow for handling L-Homotyrosine.

Biological Context and Signaling Pathways

L-Homotyrosine is a non-proteinogenic amino acid, meaning it is not one of the 20 standard
amino acids encoded by the genetic code.[1] Its primary use in research is as a building block
in the synthesis of peptides with novel properties.[5]

While no signaling pathways are known to directly involve L-Homotyrosine, it is structurally
similar to L-Tyrosine, a key player in numerous biological processes. L-Tyrosine is a precursor
for the synthesis of neurotransmitters like dopamine and hormones such as thyroxine.[6] A
catabolic pathway for L-tyrosine in some gram-positive bacteria involves homoprotocatechuate,
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a compound structurally related to L-homotyrosine, suggesting a potential for interaction with
microbial metabolic pathways.[7]

The diagram below illustrates a simplified overview of the major metabolic fates of L-Tyrosine,
providing a conceptual framework for the potential biological interactions of its analogue, L-
Homotyrosine.
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Caption: Simplified overview of major L-Tyrosine metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of L-
Homotyrosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598195#safety-and-handling-guidelines-for-I-
homotyrosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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